Cas no 66315-20-6 (3-Amino-4-(ethylamino)benzoic acid)

• Product Name: 3-Amino-4-(ethylamino)benzoic acid
• CAS No: 66315-20-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 963672
• PubChem ID: 854428
• Update Time: 2025-04-23

3-Amino-4-(ethylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(ethylamino)benzoic acid
• 3-amino-4-ethylamino-benzoic acid
• HMS1787B15
• MLS000402290
• EN300-142726
• AKOS001060874
• MHEGZWSPTDRZIS-UHFFFAOYSA-N
• SMR000243069
• BDBM54771
• HMS2545F05
• 3-azanyl-4-(ethylamino)benzoic acid
• cid_854428
• DTXSID00357581
• STK374633
• CS-0298624
• 3-amino-4-(ethylamino)benzoicacid
• CHEMBL1346753
• Z56885818
• SCHEMBL1731245
• 66315-20-6
• Oprea1_236740

• Inchi： 1S/C9H12N2O2/c1-2-11-8-4-3-6(9(12)13)5-7(8)10/h3-5,11H,2,10H2,1H3,(H,12,13)
• InChI Key： MHEGZWSPTDRZIS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N)NCC)=O

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35000
• LogP: 2.05300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-4-(ethylamino)benzoic acid

3-Amino-4-(ethylamino)benzoic Acid: A Comprehensive Overview

The compound with CAS No 66315-20-6, commonly referred to as 3-Amino-4-(ethylamino)benzoic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research advancements.

3-Amino-4-(ethylamino)benzoic acid is an aromatic compound characterized by the presence of an amino group (-NH2) at the 3-position and an ethylamino group (-NHCH2CH3) at the 4-position on a benzoic acid backbone. The combination of these functional groups imparts versatile chemical reactivity and biological activity to the molecule. Recent studies have highlighted its role in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

The synthesis of 3-Amino-4-(ethylamino)benzoic acid involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. Recent advancements in green chemistry have led to the development of more sustainable routes, reducing environmental impact while maintaining high yields.

One of the most promising applications of 3-Amino-4-(ethylamino)benzoic acid lies in its use as an intermediate in pharmaceutical synthesis. Its ability to form stable bonds with other molecules makes it a valuable building block for constructing complex drug molecules. For instance, studies published in 2023 have demonstrated its potential as a precursor for developing novel antibiotics targeting multidrug-resistant bacteria.

In addition to pharmaceutical applications, 3-Amino-4-(ethylamino)benzoic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Researchers are actively investigating its ability to enhance the efficiency and stability of these devices through tailored molecular design.

Recent research has also focused on understanding the biological activity of 3-Amino-4-(ethylamino)benzoic acid. Preclinical studies have revealed its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways. Furthermore, its antioxidant properties suggest applications in cosmetic formulations aimed at skin protection against oxidative stress.

The safety profile of 3-Amino-4-(ethylamino)benzoic acid is another critical aspect that has been extensively studied. Regulatory agencies require thorough toxicity assessments before any compound can be approved for commercial use. Recent toxicological studies indicate that it exhibits low toxicity at therapeutic doses, making it a viable candidate for further development.

In conclusion, 3-Amino-4-(ethylamino)benzoic acid (CAS No 66315-20-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in modern chemistry and beyond.